Cas no 1286274-63-2 (Tert-Butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate
• CAS No: 1286274-63-2
• MF: C₁₇H₂₃FN₂O₅
• MW: 354.373328447342
• CID: 4788319
• Update Time: 2025-06-11

Tert-Butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate
• Tert-Butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate

• Inchi： 1S/C17H23FN2O5/c1-17(2,3)25-16(21)19-8-6-12(7-9-19)11-24-15-5-4-13(18)10-14(15)20(22)23/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key： BZXJFSWVFBQAJQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 3.5
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Tert-Butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate

Tert-Butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate, identified by the CAS number 1286274-63-2, is a complex organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

The molecular structure of tert-butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate comprises a piperidine ring substituted with a phenoxy group containing both fluorine and nitro functionalities, along with a tert-butyl ester group. This combination of functional groups imparts the compound with versatile chemical reactivity and selectivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the nitro group, for instance, is known to enhance the bioavailability and pharmacokinetic properties of drugs, while the fluorine atom contributes to increased lipophilicity and metabolic stability. These attributes make tert-butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate a promising candidate for use in drug delivery systems and targeted therapy.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The molecular weight of tert-butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate is about 389 g/mol, which is within the range typical for medium-sized organic molecules.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, esterification, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring its reliability as a starting material for further chemical transformations.

One of the most exciting developments involving this compound is its application in the creation of advanced materials for energy storage systems. The piperidine ring structure provides a rigid framework that can be utilized in the design of high-capacity batteries and supercapacitors. Additionally, the phenoxy group's electronic properties contribute to enhanced conductivity and stability under varying operating conditions.

In conclusion, tert-butyl 4-[(4-fluoro-2-nitrophenoxy)methyl]piperidine-1-carboxylate (CAS No: 1286274-63-) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and favorable physical properties positions it as a key player in modern chemical research and industrial applications.